Cas no 2171750-05-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-5-methylhexanoic acid)

• Product name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-5-methylhexanoic acid
• CAS No: 2171750-05-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6292340
• PubChem ID: 165823042

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-5-methylhexanoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-5-methylhexanoic acid
• EN300-1536377
• 2171750-05-1

• Inchi： 1S/C27H34N2O5/c1-4-18(25(30)29-24(26(31)32)14-13-17(2)3)15-28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UVJDRLCMCBDMSY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(NC(C(=O)O)CCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 4.9